N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-5-oxo-5-phenylpentanamide

• IUPAC Name: N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-5-oxo-5-phenylpentanamide
• InChI: InChI=1S/C20H19N3O3/c24-17(15-6-2-1-3-7-15)8-4-10-19(25)23-14-16-20(22-12-11-21-16)18-9-5-13-26-18/h1-3,5-7,9,11-13H,4,8,10,14H2,(H,23,25)
• InChI Key: LQMVGWOHUPYAPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CCCC(=O)NCC2=NC=CN=C2C3=CC=CO3
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol
• CAS No.: 2034300-30-4

Description

“N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-5-oxo-5-phenylpentanamide” is a chemical compound that likely contains a furan ring and a pyrazine ring. Compounds with similar structures have been used in various fields of research and industry.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolopyrazine derivatives, which also contain pyrrole and pyrazine rings, have been synthesized through various methods including cyclization, ring annulation, cycloaddition, and direct C-H arylation.

Molecular Structure Analysis

The molecular structure of this compound likely contains a furan ring and a pyrazine ring, similar to pyrrolopyrazine derivatives.

Scientific Research Applications

Synthesis of Pyrazole and Imidazole Derivatives

A study by Idhayadhulla et al. (2012) explored the synthesis of new series of pyrazole derivatives including 3-(furan-2-yl)-4-(5-hydroxy-4H-pyrazol-3-yl)-N-phenylbutanamide and imidazole derivatives such as 3-(furan-2-yl)-3-(1H-imidazol-1-yl)-N-phenylpropanamide using the Mannich base method. These compounds were then screened for their antimicrobial activity, showcasing the chemical versatility and potential biological applications of furan-pyrazinyl compounds (Idhayadhulla, Kumar, & Abdul, 2012).

Novel Furo[3,2-e]pyrazolo[3,4-b]pyrazines Synthesis

Kamal El‐Dean et al. (2018) reported the efficient synthesis of novel 6-functionalized-5-amino-3-methyl-1-phenyl-1H-furo[3,2-e]pyrazolo[3,4-b]pyrazines by reacting 3-methyl-6-oxo-1-phenyl-6,7-dihydro-1H-pyrazolo[3,4-b]pyrazine-5-carbonitrile with α-halocarbonyl compounds. This work exemplifies the development of complex heterocyclic compounds that may find applications in various fields of research (Kamal El‐Dean, Radwan, Zaki, & Abdul‐Malik, 2018).

Biological Activities and Applications

Antiviral and Cytotoxic Activities

Research conducted by Hashem et al. (2007) on 3-(1,3-diphenylpyrazol-4-yl-methylene)-5-aryl-2(3H)-furanones led to the conversion into various heterocyclic systems with significant synthetic and biological importance. Some compounds exhibited promising antiviral activities, highlighting the therapeutic potential of furan-pyrazinyl compounds in the development of new antiviral agents (Hashem, Youssef, Kandeel, & Abou-Elmagd, 2007).

Antibacterial Activity of Novel Furan and Pyran Derivatives

A study by Sari et al. (2017) synthesized novel furan and pyran derivatives and investigated their in vitro antibacterial activity against various gram-positive and gram-negative bacteria. The study demonstrated the potential of these compounds as raw sources for medicinal applications, further emphasizing the importance of exploring furan-pyrazinyl compounds in the development of new antibacterial agents (Sari, Aslan, Dadi, Öktemer, & Loğoğlu, 2017).